![molecular formula C24H25N3O2S B2759021 6-Benzyl-2-(2,4-dimethylbenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide CAS No. 887206-05-5](/img/structure/B2759021.png)
6-Benzyl-2-(2,4-dimethylbenzamido)-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound belongs to the class of organic compounds known as benzamides . Benzamides are compounds containing a benzene ring which is connected to an amide functional group .
Synthesis Analysis
The synthesis of similar compounds often involves reactions like esterification, cyanation, cyclization, and aminolysis .Molecular Structure Analysis
The compound contains a benzyl group attached to a complex heterocyclic structure. The heterocyclic structure contains a pyridine ring fused with a thieno ring and an amide functional group .Chemical Reactions Analysis
The chemical reactions of such compounds would largely depend on the functional groups present in the molecule. For instance, the amide group might undergo hydrolysis, and the aromatic rings might undergo electrophilic substitution .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would depend on its structure. For instance, benzamides generally have good solubility and polarity .Scientific Research Applications
Synthesis and Chemical Properties :
- Research has explored the synthesis of novel pyrido and thieno derivatives, highlighting their potential as synthons for creating fused polyheterocyclic systems (Bakhite, Al‐Sehemi, & Yamada, 2005). This indicates the compound's versatility in forming complex chemical structures.
- Another study focused on converting carboxy groups into 4,6-dimethoxy-1,3,5-triazines, applied to N-benzylpyroglutamic acids, which are potential antifungal products (Oudir, Rigo, Hénichart, & Gautret, 2006).
Antimicrobial and Anti-inflammatory Applications :
- A study on the synthesis and prognosis of anti-inflammatory activity of tetrahydrobenzo[4,5]thieno[2,3-d]pyrimidine-4(3h)-one derivatives has been conducted, suggesting potential applications in anti-inflammatory drugs (Chiriapkin, Kodonidi, Ivchenko, & Smirnova, 2021).
- Additionally, research on thiazole and pyrazole derivatives based on the tetrahydrobenzothiophene moiety has revealed antimicrobial properties, hinting at potential pharmaceutical uses (Gouda, Berghot, Abd El-Ghani, & Khalil, 2010).
Structural Analysis and Derivative Synthesis :
- Studies have also delved into the structural analysis of N-benzyltetrahydropyrido-anellated thiophene derivatives, focusing on their crystal systems and intermolecular interactions (Pietsch, Nieger, & Gütschow, 2007).
- Another area of research includes the synthesis and characterization of 3-(5-(2-oxido)-(4-substituted phenoxy)-benzo[d]dioxaphosphole-tetrazol-thiophene-2-carboxamides, which again underscores the compound's chemical versatility and potential for creating various derivatives (Talupur, Satheesh, & Chandrasekhar, 2021).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
6-benzyl-2-[(2,4-dimethylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H25N3O2S/c1-15-8-9-18(16(2)12-15)23(29)26-24-21(22(25)28)19-10-11-27(14-20(19)30-24)13-17-6-4-3-5-7-17/h3-9,12H,10-11,13-14H2,1-2H3,(H2,25,28)(H,26,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CQCPNIRAOMAXMV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)CC4=CC=CC=C4)C(=O)N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H25N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.